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Introduction: Rosa multiflora, commonly known as multiflora rose, is a species rich in bioactive
compounds, particularly flavonoids. Among these is Multiflorin A, a flavonol glycoside that has
garnered interest for its potential therapeutic properties. It is important to note that the
presence of Multiflorin A is specific to certain chemotypes of Rosa multiflora (Type I), primarily
found in Japan (excluding Tsushima Island).[1] This document provides a detailed protocol for
the isolation and purification of Multiflorin from the fruits of Rosa multiflora. The methodology
is compiled from established procedures for flavonoid extraction and purification from Rosa
species.

Data Presentation: Quantitative Analysis

The yield and purity of isolated flavonoids are highly dependent on the plant material and the
solvents used for extraction and fractionation. The following tables summarize relevant
guantitative data from studies on Rosa multiflora and related species to provide a baseline for
expected outcomes.

Table 1: Flavonoid Content in Various Solvent Fractions of Rosa multiflora Fruit Extract
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This table illustrates how the choice of solvent for fractionation affects the concentration of key
flavonoids, kaempferol and quercetin, which are structurally related to Multiflorin. The ethyl
acetate and ether fractions show a higher concentration of these flavonoids.

Solvent Fraction Kaempferol Content (mg%) Quercetin Content (mg%)
Hexane Not Reported Not Reported

Ether 1.83 0.12

Ethyl Acetate 2.15 Not Detected

Water Not Detected Not Detected

Data adapted from a study on
flavonoid estimation in Rosa
multiflora fruits. The absence
of quercetin in the ethyl
acetate fraction may vary
based on the specific plant
material and extraction

conditions.[2]

Table 2: Purification Efficiency of Total Flavonoids from Rosa Species Waste

This table demonstrates the effectiveness of macroporous resin chromatography for purifying
flavonoids from a crude extract of Rosa setate x Rosa rugosa, a closely related species. This
method resulted in a significant increase in purity with high recovery.
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Parameter Crude Extract Purified Product
Flavonoid Content (mg/g) 71.25 762.38

Purity (%) 7.13% 76.24%

Fold Purification - 10.7

Recovery Rate (%) - 82.02%

Data from a study on the

purification of flavonoids from

Rosa setate x Rosa rugosa

waste extracts.[3]

Experimental Workflow

The overall workflow for the isolation of Multiflorin from Rosa multiflora fruits involves sample

preparation, extraction, fractionation, and multi-step chromatographic purification.
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Caption: Workflow for Multiflorin Isolation.
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Experimental Protocols

Protocol 1: Preparation of Crude Flavonoid Extract

This protocol describes the initial extraction of flavonoids from the dried fruits of Rosa
multiflora.

Materials:

Dried fruits (achenes) of Rosa multiflora (Chemotype 1)

e 70% Ethanol (v/v)

e Grinder or mill

o Reflux apparatus or ultrasonic bath

« Filter paper (Whatman No. 1 or equivalent)

« Rotary evaporator

Methodology:

o Sample Preparation: Dry the Rosa multiflora fruits at 50°C to a constant weight.[3] Grind the
dried fruits into a fine powder (approximately 40-mesh).

o Extraction:

[¢]

Place 100 g of the powdered plant material into a round-bottom flask.

o

Add 1 L of 70% ethanol.[4]

o

Method A (Reflux): Heat the mixture under reflux for 2 hours.[3]

[¢]

Method B (Ultrasonication): Place the mixture in an ultrasonic bath and sonicate for 30
minutes. Repeat three times.[4]

o Filtration: After extraction, cool the mixture and filter it through Whatman No. 1 filter paper to
separate the extract from the solid plant residue.
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o Concentration: Concentrate the filtrate using a rotary evaporator at 40-50°C under reduced
pressure to remove the ethanol. The resulting aqueous concentrate is the crude extract.

Protocol 2: Solvent Fractionation of Crude Extract

This protocol separates compounds in the crude extract based on their polarity. Flavonoids are
typically enriched in the ethyl acetate fraction.

Materials:

o Crude aqueous extract from Protocol 1
e n-Hexane

o Ethyl acetate

e Separatory funnel

» Rotary evaporator

Methodology:

¢ Hexane Partition:

o

Transfer the crude agueous extract to a separatory funnel.

[¢]

Add an equal volume of n-hexane.

[¢]

Shake vigorously for 5 minutes and allow the layers to separate.

[e]

Drain the lower aqueous layer. Discard the upper hexane layer (this removes nonpolar
compounds like lipids and chlorophylls).

[e]

Repeat the hexane wash two more times.
o Ethyl Acetate Partition:

o To the remaining aqueous layer in the separatory funnel, add an equal volume of ethyl
acetate.
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o Shake vigorously and allow the layers to separate.
o Collect the upper ethyl acetate layer.

o Repeat the extraction of the aqueous layer with ethyl acetate two more times, combining
all ethyl acetate fractions.

o Concentration: Dry the combined ethyl acetate fraction over anhydrous sodium sulfate and
then concentrate it to dryness using a rotary evaporator. This yields the flavonoid-enriched
ethyl acetate fraction.[2]

Protocol 3: Chromatographic Purification of Multiflorin

This protocol uses column chromatography to isolate Multiflorin from the enriched fraction.
Sephadex LH-20 is particularly effective for separating flavonoid glycosides.

Materials:

Flavonoid-enriched ethyl acetate fraction from Protocol 2
e Sephadex LH-20 resin

o Chromatography column

e Methanol

» Deionized water

 Fraction collector

e TLC plates (Silica gel 60 F254)

e HPLC system for analysis

Methodology:

e Column Packing: Prepare a slurry of Sephadex LH-20 in methanol and pack it into a glass
column (e.g., 3 cm internal diameter x 20 cm length). Equilibrate the column by washing with
2-3 column volumes of the initial mobile phase (e.g., 30% ethanol in water).
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o Sample Loading: Dissolve the dried ethyl acetate fraction in a minimal amount of the initial
mobile phase and load it onto the top of the column.

o Elution:

o Elute the column with a stepwise gradient of ethanol in water. Based on similar
separations, start with 30% ethanol in water (v/v).[4]

o Collect fractions of a fixed volume (e.g., 10 mL) using a fraction collector.

o Gradually increase the ethanol concentration (e.g., to 35%, 40%, etc.) to elute compounds
with increasing polarity.

e Fraction Analysis:

o Monitor the collected fractions using Thin Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC).

o For TLC, spot the fractions on a silica gel plate and develop using a suitable solvent
system (e.g., ethyl acetate:formic acid:water). Visualize spots under UV light (254 nm and
365 nm).

o For HPLC, analyze aliquots of each fraction on a C18 column.

e Pooling and Concentration: Combine the fractions that contain the pure compound of interest
(Multiflorin) based on the TLC/HPLC analysis. Concentrate the pooled fractions to dryness
to obtain the isolated compound.

o Further Purification (if necessary): If the compound is not sufficiently pure, a second
chromatographic step, such as preparative HPLC or High-Speed Counter-Current
Chromatography (HSCCC), can be employed for final purification.[5]

e Structure Elucidation: Confirm the identity and structure of the isolated Multiflorin using
spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).[4]
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Disclaimer: This protocol is a compilation of methods from scientific literature and should be
adapted and optimized by the end-user based on their specific equipment and starting material.
Standard laboratory safety procedures should be followed at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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